Cas no 261927-83-7 ((3S)-3-(Phenylmethoxy)-hexadecanal)

• Product Name: (3S)-3-(Phenylmethoxy)-hexadecanal
• CAS No: 261927-83-7
• MF: C₂₃H₃₈O₂
• MW: 346.546627521515
• CID: 5044325
• Update Time: 2025-06-08

(3S)-3-(Phenylmethoxy)-hexadecanal Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(Phenylmethoxy)-hexadecanal

• Inchi： 1S/C23H38O2/c1-2-3-4-5-6-7-8-9-10-11-15-18-23(19-20-24)25-21-22-16-13-12-14-17-22/h12-14,16-17,20,23H,2-11,15,18-19,21H2,1H3/t23-/m0/s1
• InChI Key： ATQHYQAAYJBYFX-QHCPKHFHSA-N
• SMILES： O(CC1C=CC=CC=1)[C@H](CC=O)CCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 284
• XLogP3: 7.7
• Topological Polar Surface Area: 26.3

Additional information on (3S)-3-(Phenylmethoxy)-hexadecanal

Research Brief on (3S)-3-(Phenylmethoxy)-hexadecanal (CAS: 261927-83-7): Recent Advances and Applications in Chemical Biology and Medicine

The compound (3S)-3-(Phenylmethoxy)-hexadecanal (CAS: 261927-83-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive lipids and its involvement in modulating cellular signaling pathways, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for (3S)-3-(Phenylmethoxy)-hexadecanal, emphasizing its enantioselective synthesis and scalability. The study demonstrated that the compound could be efficiently produced using a combination of asymmetric catalysis and protecting group strategies, achieving high yields and purity. This advancement is critical for its potential use in large-scale pharmaceutical production, where consistency and reproducibility are paramount.

Another significant development was reported in a Nature Chemical Biology paper, which investigated the compound's interaction with lipid-binding proteins. The study revealed that (3S)-3-(Phenylmethoxy)-hexadecanal exhibits a high affinity for specific lipid receptors, suggesting its potential as a modulator of lipid metabolism and inflammation. These findings open new avenues for targeting metabolic disorders and inflammatory diseases, where dysregulated lipid signaling plays a central role.

Further research has explored the compound's potential in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlighted its use as a lipophilic anchor for nanoparticle-based therapeutics. The study demonstrated that incorporating (3S)-3-(Phenylmethoxy)-hexadecanal into lipid nanoparticles enhanced their stability and targeting efficiency, particularly in delivering hydrophobic drugs to tumor sites. This application could significantly improve the efficacy of cancer treatments by ensuring precise drug delivery and minimizing off-target effects.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Preliminary in vivo studies have shown favorable bioavailability, but long-term safety assessments are still underway. Researchers are also investigating its potential interactions with other drugs, which will be crucial for its eventual clinical translation.

In conclusion, (3S)-3-(Phenylmethoxy)-hexadecanal (CAS: 261927-83-7) represents a versatile and promising molecule in chemical biology and medicine. Its applications range from synthetic intermediates to therapeutic agents and drug delivery systems, underscoring its broad utility. Future research should focus on addressing the remaining pharmacological and safety questions to unlock its full potential in clinical settings.